Cas no 2138280-20-1 (1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro-)

1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro- is a fluorinated spirocyclic amine derivative with a unique structural framework. Its spirocyclic core enhances conformational rigidity, which can improve binding selectivity in medicinal chemistry applications. The β,β-difluoro substitution on the propanamine side chain introduces electronegative fluorine atoms, potentially enhancing metabolic stability and influencing intermolecular interactions. This compound is of interest in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its structural features make it a valuable intermediate for synthesizing novel compounds with tailored physicochemical properties. The compound is typically handled under controlled conditions due to its reactive amine functionality.
1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro- structure
2138280-20-1 structure
Product Name:1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro-
CAS No:2138280-20-1
MF:C10H18F2N2
MW:204.260129451752
CID:5301388
Update Time:2025-06-29

1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
    • 3-(1-Azaspiro[3.4]octan-1-yl)-2,2-difluoropropan-1-amine
    • 1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro-
    • Inchi: 1S/C10H18F2N2/c11-10(12,7-13)8-14-6-5-9(14)3-1-2-4-9/h1-8,13H2
    • InChI Key: DFZKXZUWAUFXSQ-UHFFFAOYSA-N
    • SMILES: FC(CN)(CN1CCC21CCCC2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.3

1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-789061-0.05g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
0.05g
$1188.0 2025-02-22
Enamine
EN300-789061-0.1g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
0.1g
$1244.0 2025-02-22
Enamine
EN300-789061-0.25g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
0.25g
$1300.0 2025-02-22
Enamine
EN300-789061-0.5g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
0.5g
$1357.0 2025-02-22
Enamine
EN300-789061-1.0g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
1.0g
$1414.0 2025-02-22
Enamine
EN300-789061-2.5g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
2.5g
$2771.0 2025-02-22
Enamine
EN300-789061-5.0g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
5.0g
$4102.0 2025-02-22
Enamine
EN300-789061-10.0g
3-{1-azaspiro[3.4]octan-1-yl}-2,2-difluoropropan-1-amine
2138280-20-1 95.0%
10.0g
$6082.0 2025-02-22

Additional information on 1-Azaspiro[3.4]octane-1-propanamine, β,β-difluoro-

β,β-Difluoro-1-Azaspiro[3.4]octane-1-Propanamine: A Comprehensive Overview

The compound with CAS No. 2138280-20-1, known as β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique spirocyclic structure, which combines a three-membered and a four-membered ring system, creating a rigid and compact framework. The presence of the azaspiro moiety adds to its structural complexity and functional versatility.

Recent studies have highlighted the potential of β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine in various applications. For instance, researchers have explored its role in medicinal chemistry as a potential lead compound for developing novel therapeutic agents. The fluorine atoms at the β positions of the propanamine group introduce electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties and enhance its bioavailability.

One of the most promising areas of research involving this compound is its application in peptide synthesis and modification. The spirocyclic structure provides a rigid platform that can be used to stabilize specific conformations of peptide bonds, potentially leading to more efficient drug delivery systems. Additionally, the nitrogen atom within the azaspiro ring allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Another area where β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine has shown potential is in materials science. Its unique molecular architecture makes it an attractive candidate for use in designing advanced polymers and nanomaterials. The compound's ability to form hydrogen bonds and its resistance to degradation under certain conditions make it suitable for applications in high-performance materials.

From a synthetic perspective, the preparation of β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in the production of this compound. These improvements are critical for scaling up production to meet the demands of various industries.

In terms of biological activity, β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine has been shown to exhibit interesting pharmacological properties. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant effects, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. However, further research is needed to fully understand its mechanism of action and safety profile.

The structural uniqueness of this compound also makes it an ideal model system for studying fundamental chemical principles. For example, its spirocyclic structure provides an excellent platform for investigating ring strain effects and conformational analysis using advanced computational methods such as molecular dynamics simulations and quantum mechanics calculations.

In conclusion, β,β-difluoro-1-azaspiro[3.4]octane-1-propanamine (CAS No. 2138280-20-1) is a versatile molecule with a wide range of potential applications across multiple disciplines. Its structural features and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd